Cas no 835912-66-8 (Benzeneacetic acid,4-amino-2,3-difluoro-)

Benzeneacetic acid, 4-amino-2,3-difluoro- is a fluorinated aromatic compound featuring both an amino and a carboxylic acid functional group. The presence of fluorine atoms at the 2- and 3-positions enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The amino group provides a reactive site for further derivatization, while the carboxylic acid allows for conjugation or salt formation. Its structural features contribute to improved metabolic stability and bioavailability in drug design. This compound is particularly useful in the development of fluorinated bioactive molecules, where selective functionalization is critical. Proper handling and storage are required due to its reactivity.
Benzeneacetic acid,4-amino-2,3-difluoro- structure
835912-66-8 structure
Product Name:Benzeneacetic acid,4-amino-2,3-difluoro-
CAS No:835912-66-8
MF:C8H7F2NO2
MW:187.143489122391
CID:716183
PubChem ID:2756404
Update Time:2025-06-06

Benzeneacetic acid,4-amino-2,3-difluoro- Chemical and Physical Properties

Names and Identifiers

    • (4-AMINO-2,3-DIFLUOROPHENYL)ACETIC ACID
    • 2-(4-amino-2,3-difluorophenyl)acetic acid
    • Benzeneacetic acid,4-amino-2,3-difluoro-
    • 4-Amino-2,3-difluoro-1-benzeneacetic acid
    • 4-Amino-2,3-difluorobenzoacetic acid
    • 2-[4-azanyl-2,3-bis(fluoranyl)phenyl]ethanoic acid
    • AKOS006295492
    • DTXSID30373355
    • FT-0644893
    • E86648
    • 835912-66-8
    • A840606
    • 4-Amino-2,3-difluorophenylacetic Acid
    • MFCD06201874
    • AB23108
    • SY298208
    • MDL： MFCD06201874
    • Inchi： 1S/C8H7F2NO2/c9-7-4(3-6(12)13)1-2-5(11)8(7)10/h1-2H,3,11H2,(H,12,13)
    • InChI Key： PGVRQGJEDKBSET-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C=CC=1CC(=O)O)N)F

Computed Properties

  • Exact Mass: 187.04400
  • Monoisotopic Mass: 187.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.466
  • Boiling Point: 326.8°C at 760 mmHg
  • Flash Point: 151.4°C
  • Refractive Index: 1.565
  • PSA: 63.32000
  • LogP: 1.75530

Benzeneacetic acid,4-amino-2,3-difluoro- Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Benzeneacetic acid,4-amino-2,3-difluoro- Pricemore >>

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Aaron
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A2B Chem LLC
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A2B Chem LLC
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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